Cas no 1337216-49-5 (5-FLUORO-8-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE)

• Product Name: 5-FLUORO-8-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• CAS No: 1337216-49-5
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5581746
• PubChem ID: 129970460
• Update Time: 2025-07-20

5-FLUORO-8-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE Chemical and Physical Properties

Names and Identifiers

• 5-FLUORO-8-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• 1-Naphthalenamine, 5-fluoro-1,2,3,4-tetrahydro-8-methyl-
• Y13093
• 5-FLUORO-8-METHYL-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• 1337216-49-5

• Inchi： 1S/C11H14FN/c1-7-5-6-9(12)8-3-2-4-10(13)11(7)8/h5-6,10H,2-4,13H2,1H3
• InChI Key： HNOHXFXCMFAUPE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C2=C1CCCC2N

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.090±0.06 g/cm3(Predicted)
• Boiling Point: 261.9±40.0 °C(Predicted)
• pka: 9.26±0.20(Predicted)

Additional information on 5-FLUORO-8-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE

Research Brief on 5-FLUORO-8-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS: 1337216-49-5): Recent Advances and Applications

5-FLUORO-8-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS: 1337216-49-5) is a fluorinated tetralin derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its applications in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and oncology. This research brief synthesizes the latest findings on this compound, highlighting its synthetic routes, pharmacological properties, and emerging therapeutic potentials.

The compound's unique structural features, including the fluorine substitution at the 5-position and the methyl group at the 8-position, contribute to its enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Recent synthetic methodologies have focused on optimizing the yield and purity of 5-FLUORO-8-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE, with particular emphasis on catalytic hydrogenation and asymmetric synthesis techniques. These advancements have facilitated its broader application in preclinical studies.

Pharmacological investigations have revealed that 5-FLUORO-8-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE exhibits promising activity as a modulator of serotonin and dopamine receptors, making it a candidate for the treatment of neuropsychiatric disorders such as depression and schizophrenia. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier efficiently, with favorable pharmacokinetic profiles. Additionally, its potential as an anticancer agent has been explored, with preliminary data indicating inhibitory effects on specific kinase pathways involved in tumor proliferation.

Recent collaborations between academic and industrial research groups have further expanded the scope of this compound's applications. For instance, its incorporation into hybrid molecules targeting multiple disease pathways has shown synergistic effects in early-stage trials. Moreover, computational modeling studies have provided insights into its binding interactions with various biological targets, paving the way for structure-activity relationship (SAR) optimizations.

Despite these promising developments, challenges remain in the clinical translation of 5-FLUORO-8-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE-based therapeutics. Issues such as dose-dependent toxicity and off-target effects necessitate further refinement of its chemical derivatives. Ongoing research aims to address these limitations through the design of next-generation analogs with improved selectivity and safety profiles.

In conclusion, 5-FLUORO-8-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS: 1337216-49-5) represents a compelling case study in the intersection of synthetic chemistry and drug development. Its multifaceted pharmacological properties and adaptability in molecular design underscore its potential as a cornerstone in future therapeutic innovations. Continued interdisciplinary research will be crucial in unlocking its full clinical potential and addressing the unmet medical needs in CNS disorders and oncology.